Cas no 173218-87-6 (Carbamic acid, 2-propenyl-, 4-nitrophenyl ester)
173218-87-6 structure
Product Name:Carbamic acid, 2-propenyl-, 4-nitrophenyl ester
CAS No:173218-87-6
MF:C10H10N2O4
MW:222.197402477264
CID:1357532
PubChem ID:67223293
Update Time:2025-04-20
Carbamic acid, 2-propenyl-, 4-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, 2-propenyl-, 4-nitrophenyl ester
- (4-nitrophenyl) N-prop-2-enylcarbamate
- DTXSID50736640
- 4-Nitrophenyl prop-2-en-1-ylcarbamate
- 173218-87-6
- SCHEMBL1949898
-
- Inchi: 1S/C10H10N2O4/c1-2-7-11-10(13)16-9-5-3-8(4-6-9)12(14)15/h2-6H,1,7H2,(H,11,13)
- InChI Key: CCHZFLWNVJQQKJ-UHFFFAOYSA-N
- SMILES: O(C(NCC=C)=O)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 222.0641
- Monoisotopic Mass: 222.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.47
Carbamic acid, 2-propenyl-, 4-nitrophenyl ester Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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